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Compound Name: Kanosamine hydrochloride

Cat. No.: B035946 Get Quote

Application Notes and Protocols for
Kanosamine Hydrochloride
Introduction
Kanosamine, also known as 3-amino-3-deoxy-D-glucose, is an aminoglycoside antibiotic.[1] It

is a component of more complex antibiotics like kanamycin.[2] Kanosamine hydrochloride is

the hydrochloride salt form of Kanosamine. It functions by inhibiting cell wall synthesis in

certain plant-pathogenic oomycetes, fungi, and some bacteria.[3][4] These application notes

provide detailed protocols for the preparation of Kanosamine hydrochloride stock solutions

for experimental use.

Physicochemical Properties and Solubility
Kanosamine hydrochloride is supplied as a crystalline solid.[5] Proper storage is crucial for

maintaining its stability. For long-term storage, it should be kept at -20°C, where it is stable for

at least four years.[2][5] For short-term storage, 0-4°C is suitable for days to weeks.[3]

Quantitative Data Summary
The following table summarizes the key quantitative data for Kanosamine hydrochloride.
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Property Value Reference

Molecular Formula C₆H₁₄ClNO₅ [3]

Molecular Weight 215.63 g/mol [3]

Purity ≥98% [5]

Appearance Crystalline solid [5]

Long-term Storage -20°C [3][5]

Short-term Storage 0 - 4°C [3]

Stability ≥ 4 years at -20°C [2][5]

Solubility Data
Kanosamine hydrochloride exhibits solubility in various solvents. It is important to choose a

solvent that is compatible with the intended experimental system.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ~25 mg/mL [2][5]

Dimethylformamide (DMF) ~25 mg/mL [2][5]

Ethanol ~5 mg/mL [2][5]

PBS (pH 7.2) ~10 mg/mL [2][5]

Water Slightly Soluble [6][7]

Methanol Slightly Soluble [6][7]

Experimental Protocols
Preparation of a Concentrated Stock Solution in an
Organic Solvent (e.g., DMSO)
This protocol describes the preparation of a 10 mg/mL stock solution in DMSO.
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Materials:

Kanosamine hydrochloride powder

Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Weighing: Accurately weigh the desired amount of Kanosamine hydrochloride powder in a

sterile microcentrifuge tube. For a 10 mg/mL stock solution, weigh 10 mg of the powder.

Solvent Addition: Add 1 mL of sterile DMSO to the tube containing the powder.

Dissolution: Vortex the solution until the Kanosamine hydrochloride is completely

dissolved. Gentle warming may be applied if necessary, but avoid excessive heat.

Sterilization (Optional): If required for the experiment (e.g., cell culture), filter-sterilize the

stock solution using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage or -80°C for

up to a year.[8]

Preparation of an Aqueous Stock Solution (e.g., in PBS)
This protocol outlines the preparation of a 10 mg/mL stock solution in Phosphate-Buffered

Saline (PBS), pH 7.2.

Materials:

Kanosamine hydrochloride powder

Phosphate-Buffered Saline (PBS), pH 7.2, sterile
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Sterile conical tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Weighing: Weigh 10 mg of Kanosamine hydrochloride powder in a sterile conical tube.

Solvent Addition: Add 1 mL of sterile PBS (pH 7.2) to the tube.

Dissolution: Vortex the solution thoroughly until the powder is fully dissolved.

Sterilization: Filter-sterilize the solution through a 0.22 µm syringe filter into a new sterile

tube.

Storage: It is recommended to use aqueous solutions of Kanosamine hydrochloride on the

same day of preparation.[5] Avoid storing aqueous solutions for more than one day.[5]

Preparation of Working Solutions for Cell-Based Assays
This protocol provides a general guideline for diluting a concentrated stock solution to a

working concentration for use in cell culture experiments.

Materials:

Concentrated Kanosamine hydrochloride stock solution (e.g., 10 mg/mL in DMSO)

Sterile cell culture medium appropriate for the cell line

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Thawing: Thaw a single aliquot of the concentrated stock solution at room temperature.
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Intermediate Dilution (Optional): Depending on the final desired concentration, it may be

necessary to perform an intermediate dilution in cell culture medium to ensure accurate

pipetting.

Final Dilution: Add the appropriate volume of the stock solution (or intermediate dilution) to

the final volume of cell culture medium to achieve the desired working concentration. For

example, to prepare 1 mL of a 100 µg/mL working solution from a 10 mg/mL stock, add 10

µL of the stock solution to 990 µL of cell culture medium.

Mixing: Gently mix the working solution by pipetting up and down.

Application: Add the working solution to the cell culture plates as required by the

experimental design. Note: When using stock solutions prepared in organic solvents like

DMSO, ensure that the final concentration of the solvent in the cell culture medium is not

toxic to the cells (typically <0.5%).[5]

Mechanism of Action
Kanosamine exerts its antifungal effect by targeting the hexosamine biosynthetic pathway,

which is crucial for the synthesis of chitin, a key component of the fungal cell wall.[9][10]

Kanosamine is transported into the fungal cell through the glucose transport system.[1][9][10]

Inside the cell, it is phosphorylated to Kanosamine-6-phosphate.[1][9][10] This phosphorylated

form acts as a competitive inhibitor of L-glutamine:D-fructose-6-phosphate amidotransferase

(Glucosamine-6-phosphate synthase).[9][10] The inhibition of this enzyme disrupts the

synthesis of glucosamine-6-phosphate, a precursor for chitin, leading to a weakened cell wall,

morphological abnormalities, and inhibition of septum formation.[9][10][11]

Visualized Workflows and Pathways
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Stock Solution Preparation Workflow

1. Weigh Kanosamine HCl Powder

2. Dissolve in Appropriate Solvent
(e.g., DMSO or PBS)

3. Vortex to Ensure Complete Dissolution

4. Filter Sterilize (0.22 µm filter)

5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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